Cas no 586-95-8 ((pyridin-4-yl)methanol)

• Product Name: (pyridin-4-yl)methanol
• CAS No: 586-95-8
• MF: C₆H₇NO
• MW: 109.125881433487
• MDL: MFCD00006442
• CID: 38539
• PubChem ID: 24849153
• Update Time: 2025-11-06

(pyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanol
• 4-(Hydroxymethyl)pyridine
• 4-Pyridyl carbinol
• Pyridine-4-methanol
• 4-pyridylmethanol
• isonicotinyl alcohol
• Pyridine-4-carbinol,4-Pyridinemethanol
• 4-Pyridinylmethanol
• (pyridin-4-yl)methanol
• 4-Hydroxymethylpyridine
• pyridin-4-ylmethanol
• &#947
• 4-Picolyl alcohol
• 4-Pyridinecarbinol
• NSC 26024
• NSC 49167
• -Picolyl alcohol
• Pyridine, 4-carbinol
• 4-pyridyl-carbinol
• 586-95-8
• .gamma.-Picolyl alcohol
• NSC49167
• BP-10053
• pyridin-4-ylmethanol;Pyridine-4-methanol
• AM804088
• (4-pyridyl)methanol
• W-105366
• AS-12010
• 4-hydroxymethyl-pyridine
• 4-pyridyl methanol
• DTXSID90870638
• Pyridine-4-methanol (4-Pyridylcarbinol)
• 4-pyridine-methanol
• 2-(2-HYDROXYPHENYL)PROPIONICACID
• NSC-26024
• F0001-1532
• CS-W007605
• CHEMBL1235528
• NSC-49167
• SCHEMBL11019406
• SDCCGMLS-0065929.P001
• EINECS 209-590-6
• AKOS000248904
• NS00042613
• Pyridine-4-yl-methanol
• NSC26024
• PY7
• Z335244866
• 4-hydroxymethyl pyridine
• EN300-64663
• Q27464630
• 4-(hydroxymethyl)-pyridine
• 4-Pyridylcarbinol
• PYRIDINE 4-METHANOL
• SCHEMBL11484804
• SY003306
• 4-(Hydroxymethylene)pyridine
• 4-HYDROMETHYL PYRIDINE
• Pyridin-4-Yl-Methanol
• P0751
• FT-0619452
• 4-Pyridinemethanol, 99%
• SCHEMBL102606
• MFCD00006442
• 4-pyridine methanol
• InChI=1/C6H7NO/c8-5-6-1-3-7-4-2-6/h1-4,8H,5H
• pyridine-4ylmethanol
• ?-Hydroxy-4-picoline
• A8295
• pyridine-4-ylmethanol
• gamma-Picolyl alcohol
• 4-Pyridylcarbinol,98%
• ALBB-021945
• DB-016080
• pyridine, 4-hydroxymethyl-
• STL386832
• 4-(Hydroxymethyl)pyridine;4-Pyridyl carbinol

• MDL： MFCD00006442
• Inchi： 1S/C6H7NO/c8-5-6-1-3-7-4-2-6/h1-4,8H,5H2
• InChI Key： PTMBWNZJOQBTBK-UHFFFAOYSA-N
• SMILES： OCC1C=CN=CC=1
• BRN： 107850

Computed Properties

• Exact Mass: 109.05281
• Monoisotopic Mass: 109.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Solid
• Density: 1.1143 (rough estimate)
• Melting Point: 52-56 °C (lit.)
• Boiling Point: 107-110 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5040 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 33.12
• LogP: 0.57390
• Solubility: Not available
• Sensitiveness: Hygroscopic

(pyridin-4-yl)methanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-21
• RTECS：UT4691000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT, HYGROSCOPIC, KEEP COLD
• TSCA：T
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (pyridin-4-yl)methanol

Introduction to (Pyridin-4-yl)methanol (CAS No. 586-95-8)

(Pyridin-4-yl)methanol, also known as 4-pyridinemethanol, is a chemical compound with the CAS registry number 586-95-8. This compound belongs to the class of pyridine derivatives and has been the subject of extensive research due to its unique chemical properties and potential applications in various fields. The molecule consists of a pyridine ring with a hydroxymethyl group (-CH₂OH) attached at the 4-position, making it a versatile building block in organic synthesis.

The structure of (pyridin-4-yl)methanol is characterized by the presence of a six-membered aromatic ring with one nitrogen atom at position 1 and a hydroxymethyl group at position 4. This arrangement imparts the compound with unique electronic properties, making it an interesting candidate for both academic and industrial applications. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in drug discovery and development.

One of the most significant advancements in the study of (pyridin-4-yl)methanol involves its use as an intermediate in the synthesis of complex heterocyclic compounds. Researchers have employed this compound to construct multi-ring systems that exhibit promising biological activities, such as anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (pyridin-4-yl)methanol could inhibit specific enzymes associated with cancer cell proliferation.

In addition to its role in drug discovery, (pyridin-4-yl)methanol has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. A recent report in Nature Chemistry highlighted how this compound can be utilized to create highly efficient catalysts for asymmetric hydrogenation reactions, which are critical in the production of chiral pharmaceuticals.

The synthesis of (pyridin-4-yl)methanol has been optimized over the years, with researchers developing more efficient and environmentally friendly methods. Traditional approaches involve nucleophilic substitution reactions or reductions of corresponding pyridine carbonyl compounds. However, modern techniques now incorporate green chemistry principles, such as using microwave-assisted synthesis or enzymatic catalysis, to minimize waste and improve yields.

Another area where (pyridin-4-yl)methanol has shown promise is in the field of electrochemistry. Its ability to act as an electron transfer mediator has made it a valuable component in the construction of sensors and biosensors. A study published in Analytical Chemistry demonstrated that electrodes modified with this compound could detect trace amounts of analytes with high sensitivity and selectivity, making it suitable for point-of-care diagnostic devices.

The versatility of (pyridin-4-yl)methanol extends to its use in polymer chemistry as well. Researchers have explored its potential as a monomer for synthesizing functional polymers with tailored properties. For example, copolymers incorporating this compound have been developed for applications ranging from drug delivery systems to advanced materials for energy storage devices.

In conclusion, (pyridin-4-yl)methanol (CAS No. 586-95-) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, materials science, and beyond. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.